Cas no 898764-17-5 (2'-Cyano-3,3-dimethylbutyrophenone)

2'-Cyano-3,3-dimethylbutyrophenone structure
898764-17-5 structure
Product Name:2'-Cyano-3,3-dimethylbutyrophenone
CAS No:898764-17-5
MF:C13H15NO
MW:201.264303445816
MDL:MFCD03841080
CID:1946586
PubChem ID:24723978
Update Time:2025-09-28

2'-Cyano-3,3-dimethylbutyrophenone Chemical and Physical Properties

Names and Identifiers

    • 2-(3,3-dimethylbutanoyl)benzonitrile
    • 2'-CYANO-3,3-DIMETHYLBUTYROPHENONE
    • AG-H-64560
    • CTK5G4544
    • AKOS016019436
    • CS-0364436
    • DTXSID90642377
    • MFCD03841080
    • 898764-17-5
    • 2'-Cyano-3,3-dimethylbutyrophenone
    • MDL： MFCD03841080
    • Inchi： 1S/C13H15NO/c1-13(2,3)8-12(15)11-7-5-4-6-10(11)9-14/h4-7H,8H2,1-3H3
    • InChI Key： OYQMSIHPSQKJMX-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC=CC=1C#N)CC(C)(C)C

Computed Properties

  • Exact Mass: 201.11500
  • Monoisotopic Mass: 201.115364102Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86000
  • LogP: 3.17718

2'-Cyano-3,3-dimethylbutyrophenone Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2'-Cyano-3,3-dimethylbutyrophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
203875-1g
2'-Cyano-3,3-dimethylbutyrophenone
 898764-17-5 97%
1g
 ￡483.00 2022-02-28
Fluorochem
203875-2g
2'-Cyano-3,3-dimethylbutyrophenone
 898764-17-5 97%
2g
 ￡847.00 2022-02-28
Fluorochem
203875-5g
2'-Cyano-3,3-dimethylbutyrophenone
 898764-17-5 97%
5g
 ￡1753.00 2022-02-28
TRC
C083260-250mg
2'-Cyano-3,3-dimethylbutyrophenone
 898764-17-5
250mg
 $ 440.00 2022-06-06
TRC
C083260-500mg
2'-Cyano-3,3-dimethylbutyrophenone
 898764-17-5
500mg
 $ 735.00 2022-06-06
abcr
AB363921-1 g
2'-Cyano-3,3-dimethylbutyrophenone, 97%; .
 898764-17-5 97%
1 g
 €841.90 2023-07-19
abcr
AB363921-2 g
2'-Cyano-3,3-dimethylbutyrophenone, 97%; .
 898764-17-5 97%
2 g
 €1,415.70 2023-07-19
abcr
AB363921-1g
2'-Cyano-3,3-dimethylbutyrophenone, 97%; .
 898764-17-5 97%
1g
 €840.60 2025-04-15
abcr
AB363921-2g
2'-Cyano-3,3-dimethylbutyrophenone, 97%; .
 898764-17-5 97%
2g
 €1413.50 2025-04-15
A2B Chem LLC
AH88117-1g
2'-Cyano-3,3-dimethylbutyrophenone
 898764-17-5 97%
1g
 $581.00 2024-04-19

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